Cas no 13959-06-3 (2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-)

2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- structure
13959-06-3 structure
Product Name:2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
CAS No:13959-06-3
MF:C14H13NO3
MW:243.257923841476
CID:96641
PubChem ID:54689145
Update Time:2025-04-18

2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
    • 3-acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-Pyridinone
    • 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2-pyridone
    • 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2-one
    • 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2(1H)-one
    • 13959-06-3
    • AKOS002212945
    • OMXKDDUKADMJBN-UHFFFAOYSA-N
    • 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-pyridinone #
    • 2(1H)-Pyridone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
    • FT-0741406
    • SCHEMBL2285212
    • DTXSID70715831
    • Inchi: 1S/C14H13NO3/c1-9-8-12(17)13(10(2)16)14(18)15(9)11-6-4-3-5-7-11/h3-8,17H,1-2H3
    • InChI Key: OMXKDDUKADMJBN-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)N(C(C=1C(C)=O)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.08959
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
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